Cas no 1049978-65-5 (trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1049978-65-5
• MF: C₁₂H₁₃ClF₃NO₂
• MW: 295.685333013535
• MDL: MFCD06659290
• CID: 69756
• PubChem ID: 56972017
• Update Time: 2025-07-25

trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride
• (3S,4R)-4-(3-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• (3S,4R)-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride
• 1049978-65-5
• AKOS015924282
• (3R,4S)-4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylic acid;hydrochloride
• trans-4-(3-(trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid HCl
• QDRXDKSFBQDVPX-UXQCFNEQSA-N
• I11585
• (+/-)-trans-4-(3-Trifluoromethyl-phenyl)-pyrrolidine-3-carboxylic acid HCl
• (3R,4S)-4-(3-(trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride
• CS-0339603
• Trans-4-(3-(trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid-HCl

• MDL： MFCD06659290
• Inchi： 1S/C12H12F3NO2.ClH/c13-12(14,15)8-3-1-2-7(4-8)9-5-16-6-10(9)11(17)18;/h1-4,9-10,16H,5-6H2,(H,17,18);1H/t9-,10+;/m1./s1
• InChI Key： QDRXDKSFBQDVPX-UXQCFNEQSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)[C@H]1CNC[C@@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 259.08200
• Monoisotopic Mass: 295.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.331
• Melting Point: 114 °C
• Boiling Point: 356.2 °C at 760 mmHg
• Flash Point: 169.2 °C
• PSA: 49.33000
• LogP: 2.42180
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride

Introduction to trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1049978-65-5)

trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride, identified by its CAS number CAS No. 1049978-65-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation in drug development.

The trifluoromethyl group is a crucial structural feature that influences the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. This modification is often employed in medicinal chemistry to improve the efficacy and selectivity of drug candidates. The phenyl ring and the pyrrolidine core contribute to the compound's ability to interact with specific enzymes and receptors, which is essential for its biological activity. The carboxylic acid hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives, particularly those incorporating fluorinated aromatic rings. Studies have demonstrated that such compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms in trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride contributes to its unique interaction with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework. The introduction of the trifluoromethyl group into the phenyl ring is a critical step in the synthesis, as it significantly impacts the compound's pharmacological properties.

The pharmacological profile of trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammation and cancer progression. The mechanism of action involves selective binding to target proteins, leading to modulation of signaling pathways that regulate cellular processes such as proliferation and apoptosis.

Ongoing clinical trials are evaluating the therapeutic efficacy of derivatives similar to trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride in treating various diseases. Preliminary results suggest that these compounds demonstrate significant promise in managing conditions such as chronic inflammation and certain types of cancer. The unique structural features of this compound contribute to its ability to interact with biological targets in a highly specific manner, reducing off-target effects and minimizing side reactions.

The development of new pharmaceuticals relies heavily on the discovery and optimization of novel chemical entities with desirable pharmacological properties. Trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride, with its intriguing structure and promising biological activity, represents an important advancement in this field. Further research is warranted to fully elucidate its mechanism of action and explore its potential therapeutic applications.

In conclusion, trans-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid hydrochloride, identified by CAS No. 1049978-65-5, is a novel compound with significant pharmacological potential. Its unique structural features, including the presence of a , make it an attractive candidate for further investigation in drug development. Continued research efforts are expected to yield valuable insights into its therapeutic applications and contribute to the advancement of modern medicine.